Cas no 1523292-46-7 (3-(Pentan-3-yl)azetidin-3-ol)
3-(Pentan-3-yl)azetidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(pentan-3-yl)azetidin-3-ol
- AKOS018650087
- 1523292-46-7
- EN300-1243526
- 3-(Pentan-3-yl)azetidin-3-ol
-
- Inchi: 1S/C8H17NO/c1-3-7(4-2)8(10)5-9-6-8/h7,9-10H,3-6H2,1-2H3
- InChI Key: CDQBNJZSKOQIFZ-UHFFFAOYSA-N
- SMILES: OC1(CNC1)C(CC)CC
Computed Properties
- Exact Mass: 143.131014166g/mol
- Monoisotopic Mass: 143.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 32.3Ų
3-(Pentan-3-yl)azetidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1243526-0.05g |
3-(pentan-3-yl)azetidin-3-ol |
1523292-46-7 | 0.05g |
$983.0 | 2023-07-10 | ||
| Enamine | EN300-1243526-0.1g |
3-(pentan-3-yl)azetidin-3-ol |
1523292-46-7 | 0.1g |
$1031.0 | 2023-07-10 | ||
| Enamine | EN300-1243526-0.25g |
3-(pentan-3-yl)azetidin-3-ol |
1523292-46-7 | 0.25g |
$1078.0 | 2023-07-10 | ||
| Enamine | EN300-1243526-0.5g |
3-(pentan-3-yl)azetidin-3-ol |
1523292-46-7 | 0.5g |
$1124.0 | 2023-07-10 | ||
| Enamine | EN300-1243526-1.0g |
3-(pentan-3-yl)azetidin-3-ol |
1523292-46-7 | 1.0g |
$1172.0 | 2023-07-10 | ||
| Enamine | EN300-1243526-2.5g |
3-(pentan-3-yl)azetidin-3-ol |
1523292-46-7 | 2.5g |
$2295.0 | 2023-07-10 | ||
| Enamine | EN300-1243526-5.0g |
3-(pentan-3-yl)azetidin-3-ol |
1523292-46-7 | 5.0g |
$3396.0 | 2023-07-10 | ||
| Enamine | EN300-1243526-10.0g |
3-(pentan-3-yl)azetidin-3-ol |
1523292-46-7 | 10.0g |
$5037.0 | 2023-07-10 | ||
| Enamine | EN300-1243526-50mg |
3-(pentan-3-yl)azetidin-3-ol |
1523292-46-7 | 50mg |
$587.0 | 2023-10-02 | ||
| Enamine | EN300-1243526-100mg |
3-(pentan-3-yl)azetidin-3-ol |
1523292-46-7 | 100mg |
$615.0 | 2023-10-02 |
3-(Pentan-3-yl)azetidin-3-ol Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 3-(Pentan-3-yl)azetidin-3-ol
Introduction to 3-(Pentan-3-yl)azetidin-3-ol (CAS No. 1523292-46-7)
3-(Pentan-3-yl)azetidin-3-ol, with the Chemical Abstracts Service (CAS) number 1523292-46-7, is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds containing one nitrogen atom. The structure of 3-(Pentan-3-yl)azetidin-3-ol is characterized by a substituted azetidine ring with a hydroxyl group and a pentan-3-yl substituent, making it a valuable intermediate in the synthesis of various bioactive molecules.
The interest in 3-(Pentan-3-yl)azetidin-3-ol stems from its potential applications in pharmaceutical research and development. Recent studies have highlighted its role as a building block in the synthesis of drugs targeting various diseases, including neurological disorders, cardiovascular diseases, and cancer. The unique combination of the azetidine ring and the hydroxyl group provides a versatile platform for chemical modifications, enabling researchers to explore a wide range of biological activities.
In the context of medicinal chemistry, 3-(Pentan-3-yl)azetidin-3-ol has been investigated for its potential as a scaffold for developing novel therapeutic agents. One notable application is in the development of central nervous system (CNS) drugs. The azetidine ring, due to its structural similarity to natural amino acids, can mimic key interactions with biological targets, such as receptors and enzymes. This property makes 3-(Pentan-3-yl)azetidin-3-ol an attractive candidate for designing compounds with improved pharmacokinetic and pharmacodynamic profiles.
Recent research has also focused on the use of 3-(Pentan-3-yl)azetidin-3-ol in the synthesis of small molecules that can modulate G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are important targets for drug discovery. Studies have shown that compounds derived from 3-(Pentan-3-yl)azetidin-3-ol can exhibit high affinity and selectivity for specific GPCRs, making them promising leads for the development of new therapeutic agents.
Beyond its applications in drug discovery, 3-(Pentan-3-yl)azetidin-3-ol has also been explored for its potential as a chiral ligand in asymmetric catalysis. The presence of the hydroxyl group and the pentan-3-yl substituent provides opportunities for enantioselective synthesis, which is crucial in the production of pharmaceuticals where enantiomeric purity is essential. Researchers have reported successful examples of using 3-(Pentan-3-yl)azetidin-3-ol-derived ligands to achieve high enantioselectivities in various catalytic reactions, such as asymmetric hydrogenation and aldol reactions.
The synthetic accessibility of 3-(Pentan-3-yl)azetidin-3-ol has further contributed to its popularity in academic and industrial settings. Several efficient synthetic routes have been developed to prepare this compound, including transition metal-catalyzed cyclizations and organocatalytic approaches. These methods not only provide high yields but also allow for easy functionalization, enabling chemists to tailor the properties of the final products according to their specific needs.
In conclusion, 3-(Pentan-3-y l)azetidin - 0 l (CAS No. 152 0 -46 -7) strong > represents a valuable compound with diverse applications in medicinal chemistry and organic synthesis. Its unique structural features make it an excellent starting material for developing novel therapeutic agents and chiral ligands. As research continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility in various scientific fields.
1523292-46-7 (3-(Pentan-3-yl)azetidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)